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Abstract

Ascaroside #18 (Ascr#18) is a complex glycolipid, belonging to the ascaroside family of
signaling molecules, that plays a crucial role in the chemical communication of nematodes.
Initially identified as a minor component of the pheromone bouquet in the model organism
Caenorhabditis elegans, Ascr#18 has since been recognized as a major ascaroside in many
plant-parasitic nematodes.[1] Its significance extends beyond nematode biology, as it is now
established as a key elicitor of plant defense responses, acting as a nematode-associated
molecular pattern (NAMP). This technical guide provides an in-depth overview of the natural
sources, biosynthesis, distribution, and signaling pathways of Ascr#18, with a focus on its dual
role in nematode communication and plant immunity.

Natural Sources and Distribution of Ascr#18

Ascr#18 is primarily produced by nematodes, a diverse phylum of roundworms. While it is a
minor component in the well-studied bacterivorous nematode C. elegans, it is the most
abundant ascaroside in several genera of plant-parasitic nematodes.[1] This suggests a
conserved role for Ascr#18 in nematode biology, particularly in the context of plant parasitism.

Table 1: Distribution of Ascr#18 in Various Nematode Species
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Relative
Nematode Species Lifestyle Abundance of Reference
Ascr#18
Caenorhabditis ) )
Bacterivorous Minor component [1]
elegans
Heterodera schachtii Plant-parasitic (cyst) Major component [1]
] ] ) Plant-parasitic (root- ]
Meloidogyne incognita Major component [1]
knot)
Pratylenchus - ]
Plant-parasitic (lesion)  Trace amounts [1]
brachyurus
Heterorhabditis _
) Entomopathogenic Produced [1]
bacteriophora
Steinernema feltiae Entomopathogenic Produced [1]

The production and release of ascarosides, including Ascr#18, are highly dependent on the
developmental stage and environmental conditions of the nematode.[2][3] For instance, in C.
elegans, ascaroside production is significantly influenced by population density and food
availability, which regulate entry into the stress-resistant dauer larval stage.[2][3]

Biosynthesis of Ascr#18

The biosynthesis of ascarosides is a modular process that combines building blocks from fatty
acid metabolism and sugar biochemistry. The core structure consists of the dideoxy sugar
ascarylose linked to a fatty acid-like side chain. The diversity of ascarosides arises from
variations in the length of this side chain and the addition of other chemical moieties.

The biosynthesis of the fatty acid side chain of Ascr#18 and other ascarosides occurs through
a pathway analogous to peroxisomal 3-oxidation.[4][5][6] This process involves the iterative
shortening of very long-chain fatty acids.[4] Key enzymes in this pathway include acyl-CoA
oxidases (ACOX), enoyl-CoA hydratases, L-3-hydroxyacyl-CoA dehydrogenases, and 3-
ketoacyl-CoA thiolases (such as DAF-22 in C. elegans).[5][7][8] Mutations in genes encoding
these enzymes lead to the accumulation of long-chain ascaroside precursors and a deficiency
in the production of shorter-chain ascarosides.[5][8]
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Caption: Proposed biosynthetic pathway of Ascr#18.

Ascr#18 Signaling in Plants

Ascr#18 is a potent elicitor of plant defense responses, functioning as a nematode-associated
molecular pattern (NAMP).[9] Plants can detect Ascr#18 at picomolar to micromolar
concentrations, triggering a cascade of immune responses.[1] This recognition is a key aspect
of the plant's ability to defend itself against parasitic nematodes.

Perception and Downstream Signaling

The perception of Ascr#18 in the model plant Arabidopsis thaliana is mediated by the leucine-
rich repeat receptor-like kinase NILR1.[10][11] Upon binding of Ascr#18, NILR1 initiates a
signaling cascade that leads to pattern-triggered immunity (PTI). However, the immune
response triggered by Ascr#18 differs from classical PTI in that it does not involve a reactive
oxygen species (ROS) burst or defense-related growth inhibition.[9][10][11]

The signaling pathway downstream of Ascr#18 perception involves the activation of mitogen-
activated protein kinases (MAPKSs) and the induction of salicylic acid (SA) and jasmonic acid
(JA) signaling pathways.[1] A key and distinct feature of Ascr#18-mediated defense is the
strong suppression of auxin signaling.[9][10][11] This is achieved through the downregulation of
auxin transport and responsive genes, such as AUX1, SAURG9, and IAA27.[10][11] Since
nematodes rely on manipulating host auxin signaling to establish feeding sites, the suppression
of this pathway by Ascr#18 represents a novel plant defense mechanism.[11]
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Ascr#18 Signaling Pathway in Plants
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

+ 1. Conserved nematode signalling molecules elicit plant defenses and pathogen resistance -
PMC [pmc.ncbi.nim.nih.gov]

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b15561785?utm_src=pdf-body-img
https://www.benchchem.com/product/b15561785?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC4525156/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4525156/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15561785?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

2. Ascaroside Expression in Caenorhabditis elegans Is Strongly Dependent on Diet and
Developmental Stage - PMC [pmc.ncbi.nlm.nih.gov]

3. Ascaroside Expression in Caenorhabditis elegans Is Strongly Dependent on Diet and
Developmental Stage | PLOS One [journals.plos.org]

4. Ascaroside Pheromones: Chemical Biology and Pleiotropic Neuronal Functions
[mdpi.com]

5. Biosynthesis of the Caenorhabditis elegans dauer pheromone - PMC
[pmc.ncbi.nlm.nih.gov]

6. researchgate.net [researchgate.net]

7. Formation and function of dauer ascarosides in the nematodes Caenorhabditis briggsae
and Caenorhabditis elegans - PMC [pmc.ncbi.nlm.nih.gov]

8. pnas.org [pnas.org]

9. Ascaroside#18 Promotes Plant Defence by Repressing Auxin Signalling - PMC
[pmc.ncbi.nlm.nih.gov]

10. researchgate.net [researchgate.net]

11. Ascaroside#18 Promotes Plant Defence by Repressing Auxin Signalling - PubMed
[pubmed.ncbi.nim.nih.gov]

To cite this document: BenchChem. [Ascr#18: A Comprehensive Technical Guide on its
Natural Sources, Distribution, and Signaling]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b15561785#natural-sources-and-distribution-of-
ascr-18]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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